Cas no 885521-33-5 (4-Methyl-1H-indazol-6-ol)

4-Methyl-1H-indazol-6-ol is a heterocyclic organic compound featuring an indazole core substituted with a methyl group at the 4-position and a hydroxyl group at the 6-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both hydroxyl and indazole functionalities allows for versatile derivatization, making it a valuable intermediate in medicinal chemistry for the synthesis of biologically active molecules. Its well-defined molecular framework ensures consistent performance in synthetic pathways, while its stability under standard conditions facilitates handling and storage. Researchers value this compound for its role in developing novel therapeutic agents and exploring structure-activity relationships.
4-Methyl-1H-indazol-6-ol structure
4-Methyl-1H-indazol-6-ol structure
Product Name:4-Methyl-1H-indazol-6-ol
CAS No:885521-33-5
MF:C8H8N2O
MW:148.16192150116
MDL:MFCD07781489
CID:1032280
PubChem ID:135742453
Update Time:2025-10-28

4-Methyl-1H-indazol-6-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1H-indazol-6-ol
    • 4-methyl-1,2-dihydroindazol-6-one
    • 6-Hydroxy-4-methyl-(1H)indazole
    • MFCD07781489
    • AKOS006287350
    • DTXSID70646479
    • FT-0725307
    • AS-40442
    • 885521-33-5
    • CS-0319241
    • 4-Methyl-1,2-dihydro-6H-indazol-6-one
    • A861772
    • 6-hydroxy-4-methyl-1h-indazole
    • 4-Methyl-2H-indazol-6-ol
    • DB-077969
    • MDL: MFCD07781489
    • Inchi: 1S/C8H8N2O/c1-5-2-6(11)3-8-7(5)4-9-10-8/h2-4,11H,1H3,(H,9,10)
    • InChI Key: XMFKGNIMXRPRIX-UHFFFAOYSA-N
    • SMILES: OC1C=C(C)C2C=NNC=2C=1

Computed Properties

  • Exact Mass: 148.063662883g/mol
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.9Ų

Experimental Properties

  • Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.4 g/l) (25 º C),

4-Methyl-1H-indazol-6-ol Pricemore >>

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